![molecular formula C21H19ClN2O4 B2875764 Ethyl 1-(2-chlorophenyl)-4-((4-methylbenzyl)oxy)-6-oxo-1,6-dihydropyridazine-3-carboxylate CAS No. 899732-91-3](/img/structure/B2875764.png)
Ethyl 1-(2-chlorophenyl)-4-((4-methylbenzyl)oxy)-6-oxo-1,6-dihydropyridazine-3-carboxylate
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Description
Ethyl 1-(2-chlorophenyl)-4-((4-methylbenzyl)oxy)-6-oxo-1,6-dihydropyridazine-3-carboxylate is a useful research compound. Its molecular formula is C21H19ClN2O4 and its molecular weight is 398.84. The purity is usually 95%.
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Scientific Research Applications
Synthesis Techniques and Molecular Structure
Research on similar compounds shows advancements in synthesis techniques and molecular structure analysis. For example, ethyl 5-(4-chlorophenyl)-3-methyl-1-phenyl-1H-pyrazole-4-carboxylate was synthesized using an unusual protocol, revealing insights into crystal and molecular structures through Hirshfeld surface analysis and X-ray diffraction studies. This process emphasizes the importance of intramolecular hydrogen bonds and π … π interactions in structural stability (D. Achutha et al., 2017).
Antimicrobial Applications
Compounds with similar structures have been explored for their antimicrobial potential. The synthesis and characterization of new quinazolines, for example, have shown potential as antimicrobial agents against a range of pathogens, highlighting the pharmacological applications of such compounds (N. Desai et al., 2007). Another study on 4-oxo-thiazolidine derivatives reinforced the antimicrobial importance of ethyl (4-chlorophenoxy)acetate-based compounds, emphasizing the role of structural modifications in enhancing activity (H. Patel et al., 2009).
Anticancer Activity
The exploration of novel heterocycles utilizing thiophene-incorporated thioureido substituents has led to the synthesis of compounds with potent anticancer activity against colon HCT-116 human cancer cell lines. This underscores the potential of such compounds in the development of new anticancer therapies (M. Abdel-Motaal et al., 2020).
Antioxidant Properties
The synthesis of specific pyrazole derivatives has revealed not only structural insights but also antioxidant properties. Such studies are pivotal for understanding the compound's potential in mitigating oxidative stress-related diseases (S. Naveen et al., 2021).
Pesticide Development
The synthetic process of novel pesticides, such as Chromafenozide, involves intermediates with structural similarities, demonstrating the compound's relevance in developing agricultural chemicals (Yao Shan, 2011).
Properties
IUPAC Name |
ethyl 1-(2-chlorophenyl)-4-[(4-methylphenyl)methoxy]-6-oxopyridazine-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19ClN2O4/c1-3-27-21(26)20-18(28-13-15-10-8-14(2)9-11-15)12-19(25)24(23-20)17-7-5-4-6-16(17)22/h4-12H,3,13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CZBSZLCSLVRIGE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NN(C(=O)C=C1OCC2=CC=C(C=C2)C)C3=CC=CC=C3Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19ClN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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